Cas no 610314-15-3 (tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate)

• Product Name: tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate
• CAS No: 610314-15-3
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 3460354
• PubChem ID: 86713545
• Update Time: 2025-06-13

tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-PHENYLALANINE, N-(CHLOROACETYL)-, 1,1-DIMETHYLETHYL ESTER
• L-Phenylalanine, N-(2-chloroacetyl)-, 1,1-dimethylethyl ester
• tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate
• tert-butyl (2S)-2-[(2-chloroacetyl)amino]-3-phenylpropanoate
• SCHEMBL15610733
• G55694
• MEVWIVBKIHNFRW-LBPRGKRZSA-N
• (S)-2-(2-Chloro-acetylamino)-3-phenyl-propionic acid tert-butyl ester
• tert-butyl(2S)-2-(2-chloroacetamido)-3-phenylpropanoate
• Z1562149304
• EN300-131247
• 610314-15-3

• Inchi： 1S/C15H20ClNO3/c1-15(2,3)20-14(19)12(17-13(18)10-16)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,18)/t12-/m0/s1
• InChI Key： MEVWIVBKIHNFRW-LBPRGKRZSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CC1=CC=CC=C1)NC(CCl)=O

Computed Properties

• Exact Mass: 297.1131712Da
• Monoisotopic Mass: 297.1131712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate

Recent Advances in the Synthesis and Applications of tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate (CAS: 610314-15-3)

The compound tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate (CAS: 610314-15-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate as a key intermediate in the synthesis of peptide-based therapeutics. Its chiral center and reactive chloroacetamido group make it a valuable building block for the development of novel protease inhibitors and targeted drug conjugates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of irreversible inhibitors for cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In terms of synthetic methodology, researchers have developed more efficient and environmentally friendly routes for the production of this compound. A recent publication in Organic Process Research & Development (2024) described a continuous-flow synthesis approach that significantly improves yield (up to 85%) while reducing solvent waste compared to traditional batch methods. This advancement addresses the growing demand for sustainable pharmaceutical manufacturing processes.

The biological evaluation of derivatives containing the 610314-15-3 scaffold has revealed promising therapeutic potential. Studies have shown that when incorporated into larger molecular frameworks, this compound can enhance cellular permeability and target specificity. Particularly noteworthy is its application in antibody-drug conjugates (ADCs), where it serves as a linker between monoclonal antibodies and cytotoxic payloads. Clinical trials currently underway are investigating such ADCs for the treatment of hematological malignancies.

From a mechanistic perspective, structural analyses using X-ray crystallography and molecular docking simulations have provided insights into how modifications of the tert-butyl (2S)-2-(2-chloroacetamido)-3-phenylpropanoate structure affect binding affinity and selectivity. These computational studies, combined with experimental data, are facilitating the rational design of next-generation pharmaceutical compounds based on this chemical scaffold.

Looking forward, the versatility of 610314-15-3 suggests it will continue to play an important role in drug discovery. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) technology and as a building block for novel antimicrobial agents. The compound's unique combination of chemical reactivity and structural features positions it as a valuable tool for addressing emerging therapeutic challenges in personalized medicine and targeted therapies.